Cas no 716324-91-3 (4-amino-3-Pyridazinecarboxylic acid ethyl ester)

• Product Name: 4-amino-3-Pyridazinecarboxylic acid ethyl ester
• CAS No: 716324-91-3
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 558160
• PubChem ID: 45082617
• Update Time: 2025-04-19

4-amino-3-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-Pyridazinecarboxylic acid ethyl ester
• 3-Pyridazinecarboxylicacid,4-amino-,ethylester(9CI)
• ethyl 4-aminopyridazine-3-carboxylate
• ethyl4-aminopyridazine-3-carboxylate
• SCHEMBL4164596
• 716324-91-3

• Inchi： 1S/C7H9N3O2/c1-2-12-7(11)6-5(8)3-4-9-10-6/h3-4H,2H2,1H3,(H2,8,9)
• InChI Key： YSNQUZWVVNFVBL-UHFFFAOYSA-N
• SMILES： O(C(C1=C(C=CN=N1)N)=O)CC

Computed Properties

• Exact Mass: 167.069
• Monoisotopic Mass: 167.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1A^2
• XLogP3: 0.3